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Compound of Interest

Compound Name: LH1307

Cat. No.: B15609802

Essential Safety and Handling Guide for LH1307

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of LH1307, a potent inhibitor of the programmed cell death-1/programmed death-ligand 1 (PD-
1/PD-L1) protein-protein interaction. The following procedural guidance is designed to ensure

the safe handling, storage, and disposal of this compound in a laboratory setting.

Compound Identification
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Identifier Value

Compound Name LH1307

2,2'-Dimethyl-3,3'-bis[2-methyl-4-(2-
acetamidoethylamino)-methyl-5-(3-cyanopyridin-
5-yl-methoxy)phenoxymethyl]-1,1'-biphenyl, LH
1307, LH-1307, N,N'-(2,2'-(4,4'-(2,2"-

Synonyms Dimethylbiphenyl-3,3'-
diyl)bis(methylene)bis(oxy)bis(2-((5-
cyanopyridin-3-yl)methoxy)-5-methyl-4,1-
phenylene))bis(methylene)bis(azanediyl)bis(eth
ane-2,1-diyl))diacetamide

CAS Number 2375720-38-8
Molecular Formula Cs4HssNsOe
Molecular Weight 915.09 g/mol
Appearance White to beige powder
Solubility DMSO: 2 mg/mL

Potent inhibitor of the PD-1/PD-L1 protein-

Biological Activit
J Y protein interaction (ICso = 3 nM)

Personal Protective Equipment (PPE)

Given that LH1307 is a potent, powdered chemical compound, stringent adherence to PPE
protocols is mandatory to prevent inhalation, skin contact, and eye exposure. The following
PPE should be worn at all times when handling LH1307.
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Protection Type

Specification

Rationale

Hand Protection

Nitrile or neoprene gloves
(ensure they are resistant to

DMSO if used as a solvent).

Prevents skin contact with the

compound.

Eye Protection

Safety glasses with side

shields or safety goggles.

Protects eyes from splashes or

airborne particles.

Body Protection

Alab coat that is fully
buttoned.

Prevents contamination of

personal clothing.

Respiratory Protection

Use a certified respirator (e.qg.,
N95 or higher) when handling
the powder outside of a fume

hood or ventilated enclosure.

Minimizes the risk of inhaling

the powdered compound.

Operational and Disposal Plans
Handling and Storage

e Engineering Controls: Handle LH1307 powder exclusively in a chemical fume hood or a

ventilated balance enclosure to minimize inhalation risk. An accessible safety shower and

eye wash station must be in the immediate vicinity.

o Storage: Store LH1307 in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is 2-8°C.

e Solution Preparation: When preparing solutions, for example with DMSO, do so within a

chemical fume hood.

Spill Management

o Evacuate: Clear the immediate area of all personnel.

o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills of the powder, gently cover with an absorbent material to prevent it

from becoming airborne. For liquid spills (e.g., in DMSO), absorb with an inert material such
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as vermiculite, dry sand, or earth.

o Collect: Carefully scoop the contained material into a sealed, labeled container for
hazardous waste.

o Clean: Decontaminate the spill area with an appropriate solvent (e.g., 70% ethanol), followed
by soap and water.

» Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan

All waste materials contaminated with LH1307, including empty containers, used PPE, and spill
cleanup materials, must be disposed of as hazardous chemical waste. Follow all local, state,
and federal regulations for hazardous waste disposal. Do not dispose of LH1307 down the
drain or in regular trash.

Experimental Protocols
In Vitro PD-1/PD-L1 Blockade Assay

This protocol outlines a general method for evaluating the efficacy of LH1307 in blocking the
PD-1/PD-L1 interaction in a cell-based assay.

e Cell Culture:

o Culture Jurkat T-cells engineered to express human PD-1 and an NFAT-luciferase
reporter.

o Culture a suitable host cell line (e.g., CHO-K1 or HEK293) engineered to express human
PD-L1.

e Compound Preparation:
o Prepare a stock solution of LH1307 in DMSO (e.g., 10 mM).

o Perform serial dilutions of the LH1307 stock solution in assay medium to achieve the
desired final concentrations.
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e Co-culture and Treatment:

o

Seed the PD-L1 expressing cells in a 96-well plate and allow them to adhere.

Add the diluted LH1307 to the wells.

[¢]

[¢]

Add the PD-1 expressing Jurkat T-cells to the wells to initiate the co-culture.

[e]

Include appropriate controls: vehicle control (DMSO), and a positive control (e.g., a known
anti-PD-L1 antibody).

¢ Incubation:

o Incubate the co-culture plate for a suitable period (e.g., 6-24 hours) at 37°C in a humidified
incubator with 5% COs-.

e Luciferase Assay:

o After incubation, measure the luciferase activity according to the manufacturer's protocol
for the luciferase reporter system.

o Data Analysis:

o Adecrease in luciferase signal in the presence of LH1307 indicates a blockade of the PD-
1/PD-L1 interaction, leading to T-cell activation.

o Calculate the ICso value by plotting the luciferase signal against the log of the LH1307
concentration.

Mandatory Visualization
PD-1/PD-L1 Signaling Pathway and Inhibition by LH1307
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PD-1/PD-L1 Signaling Pathway and Inhibition by LH1307
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Caption: PD-1/PD-L1 pathway inhibition by LH1307.

Experimental Workflow for LH1307 In Vitro Testing
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Experimental Workflow for In Vitro Testing of LH1307
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Caption: Workflow for LH1307 in vitro efficacy testing.
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Disclaimer: The information provided in this document is intended for guidance and is based on
general laboratory safety principles and available data. A substance-specific Safety Data Sheet
(SDS) must be obtained from the supplier of LH1307 and should be consulted for the most
detailed and accurate safety information. Always perform a risk assessment before starting any
new experimental work.

» To cite this document: BenchChem. [Personal protective equipment for handling LH1307].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609802#personal-protective-equipment-for-
handling-lh1307]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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